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A Comprehensive Guide for Researchers and Scientists

Introduction:

Barium chromate (BaCrO₄), a vibrant yellow inorganic compound, has historically held a

significant role in the manufacturing of pigments. Commonly known by names such as Barium

Yellow, Lemon Yellow, and Ultramarine Yellow, its C.I. Pigment Yellow 31 designation is a

testament to its established use in the coloration of various materials.[1][2] While the user's

query specifies "barium dichromate," it is crucial to clarify that the pigment itself is barium

chromate. Barium dichromate (BaCr₂O₇) is a related but distinct chemical compound that can

be a precursor in the synthesis of barium chromate. This document provides detailed

application notes and experimental protocols for the synthesis and evaluation of barium

chromate pigments, tailored for researchers, scientists, and professionals in drug development

who may utilize pigments in various formulations and assays.

1. Application Notes

1.1. Primary Applications in Pigment Manufacturing

Barium chromate's primary application in pigment manufacturing stems from two key

properties: its distinct yellow color and its anticorrosive capabilities.

Yellow Pigment: Barium chromate imparts a bright, lemon-yellow hue, though it is noted to

have low tinting strength and opacity compared to other yellow pigments.[1][3] Historically, it
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was used by impressionist painters like Renoir and Monet.[2][3] In modern applications, it

can be found in paints, ceramics, and glass.[4][5]

Anticorrosive Pigment: A significant industrial application of barium chromate is as a

corrosion inhibitor in primers for metals.[6][7][8] Its effectiveness is attributed to the slow

release of chromate ions, which passivate the metal surface, protecting it from corrosion.[6]

[8] This property makes it particularly valuable for coatings on aircraft, coils, and in marine

paint systems.[6][7]

1.2. Chemical and Physical Properties

A thorough understanding of the physicochemical properties of barium chromate is essential for

its effective application in pigment formulations.

Property Value Reference

Chemical Formula BaCrO₄ [1][9]

C.I. Name Pigment Yellow 31 [1][2]

CAS Number 10294-40-3 [1]

Molar Mass 253.32 g/mol [9]

Appearance Pale yellow powder [7]

Density 4.0 - 4.5 g/cm³ [7]

Bulk Density 0.8 - 1.0 g/cc [7]

Moisture Content ≤ 1% [7]

Water Solubility ≤ 1% [7]

Oil Absorption 20 - 25 g/100g [7]

Barium Oxide (BaO) Content ≥ 57.0% [7]

Chromium Oxide (CrO₃)

Content
≥ 37% [7]

Lightfastness Excellent [10]
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2. Experimental Protocols

2.1. Synthesis of Barium Chromate Pigment (Barium Yellow)

This protocol details the synthesis of barium chromate pigment via a precipitation reaction.

Optimal conditions for achieving a high yield are incorporated.

2.1.1. Materials and Reagents

Barium chloride (BaCl₂) or Barium nitrate (Ba(NO₃)₂)

Sodium dichromate (Na₂Cr₂O₇) or Potassium dichromate (K₂Cr₂O₇)

Deionized water

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

2.1.2. Equipment

Reaction vessel with a stirrer

Constant current pump for controlled addition of reactants

Heating mantle or water bath with temperature control

pH meter

Filtration apparatus (e.g., Buchner funnel)

Drying oven

2.1.3. Procedure

Preparation of Reactant Solutions:

Prepare a 0.8 M solution of barium chloride in deionized water.

Prepare a 0.4 M solution of sodium dichromate in deionized water. The stoichiometry of

the reaction is 2BaCl₂ + Na₂Cr₂O₇ + H₂O → 2BaCrO₄↓ + 2NaCl + 2HCl.[11]
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Precipitation:

Transfer the barium chloride solution to the reaction vessel and heat to 45°C while stirring.

[11]

Adjust the pH of the barium chloride solution to 7 using dilute NaOH or HCl as needed.[12]

Using a constant current pump, add the sodium dichromate solution dropwise to the

barium chloride solution at a rate of 1.17 mL/min.[11]

Maintain the temperature at 45°C and continue stirring throughout the addition.

Digestion and Precipitation:

After the complete addition of the sodium dichromate solution, continue stirring the mixture

at 45°C for 10 minutes to allow the precipitate to digest and form uniform particles.[11]

Turn off the heat and allow the mixture to cool to room temperature. Let the precipitate

settle for at least 30 minutes.[11]

Filtration and Washing:

Separate the yellow precipitate of barium chromate by vacuum filtration.

Wash the precipitate several times with deionized water to remove soluble byproducts

such as sodium chloride and unreacted precursors.

Drying:

Dry the filtered pigment in a drying oven at a temperature of 60-80°C until a constant

weight is achieved.

2.1.4. Expected Yield and Purity

Yield: Under optimal conditions, a yield of approximately 93% can be expected.[12]

Purity: The purity of the synthesized barium chromate can be as high as 98%.[12]
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2.2. Characterization of Barium Chromate Pigment

A comprehensive characterization of the synthesized pigment is crucial to ensure its quality

and performance.

Parameter Method Expected Outcome

Purity Analysis

Titration methods (e.g., ferrous

ammonium sulfate for

chromate and EDTA for

barium)[11]

Quantitative determination of

barium and chromate content.

Particle Size and Morphology
Scanning Electron Microscopy

(SEM)

Visualization of particle shape

and size distribution.

Crystalline Structure X-ray Diffraction (XRD)

Confirmation of the

orthorhombic crystal structure

of BaCrO₄.

Colorimetric Properties
Spectrophotometry (CIELAB

Lab* values)

Quantitative measurement of

the yellow color.

Tinting Strength ASTM D387

Comparison of the color

strength against a standard

pigment.

Lightfastness ASTM D4302
Evaluation of color stability

upon exposure to light.

3. Visualizations

3.1. Synthesis Workflow

Caption: Experimental workflow for the synthesis of barium chromate pigment.

3.2. Anticorrosive Mechanism

Caption: Signaling pathway of the anticorrosive action of barium chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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